(1E,4Z)-1-[4-(diethoxymethyl)phenyl]-5-(dimethylamino)-1,4-pentadien-3-one

• IUPAC Name: (1E,4Z)-1-[4-(diethoxymethyl)phenyl]-5-(dimethylamino)penta-1,4-dien-3-one
• InChI: InChI=1S/C18H25NO3/c1-5-21-18(22-6-2)16-10-7-15(8-11-16)9-12-17(20)13-14-19(3)4/h7-14,18H,5-6H2,1-4H3/b12-9+,14-13-
• InChI Key: CGNJMBCKJZFOCQ-KQVVTMDQSA-N
• Canonical SMILES: CCOC(C1=CC=C(C=C1)C=CC(=O)C=CN(C)C)OCC
• Isomeric SMILES: CCOC(C1=CC=C(C=C1)/C=C/C(=O)/C=C\N(C)C)OCC
• Molecular Formula: C18H25NO3
• Molecular Weight: 303.4 g/mol

Description

“(1E,4Z)-1-[4-(diethoxymethyl)phenyl]-5-(dimethylamino)-1,4-pentadien-3-one” is a chemical compound with the molecular formula C18H25NO3 and a molecular weight of 303.4. It is a solid substance.

Scientific Research Applications

Nonlinear Optical Properties

Synthesis and Nonlinear Optical Absorption : A study focused on the synthesis of novel chalcone derivative compounds, including those with dimethylamino groups, for their nonlinear optical properties. These compounds showed potential for optical device applications like optical limiters, due to their distinct nonlinear absorption behavior under different laser intensities (Rahulan et al., 2014).

Corrosion Inhibition

Corrosion Inhibition Study : Research on Schiff base compounds derived from various chemicals towards the corrosion behavior of steel in acidic conditions demonstrated the potential of these compounds to significantly retard corrosion, suggesting applications in materials protection (Emregül & Hayvalı, 2006).

Photoinduced Charge Transfer

Photoinduced Intramolecular Charge Transfer : Studies on trans-4-(N-arylamino)stilbenes revealed their photochemical behavior and the formation of twisted intramolecular charge transfer states, highlighting their relevance in the development of photo-responsive materials (Yang et al., 2004).

Controlled Drug Release Systems

Controlled Release in Polymeric Matrices : Research involving dibenzylideneacetone (DBA) analogs encapsulated in poly(lactic acid) (PLA) membranes explored their application in controlled drug release systems and tissue engineering, with studies on hydrolytic degradation and release profiles (Alcántara Blanco et al., 2020).

Safety and Hazards

According to the safety information provided, this compound has been classified with the signal word “Warning” and the hazard statements H302, H312, and H332, which indicate that it may be harmful if swallowed, in contact with skin, or if inhaled.